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Compound of Interest

Compound Name: 6-(2-Formylphenyl)picolinic acid

CAS No.: 566198-43-4

Cat. No.: B6386666

Get Quote

Executive Summary & Chemical Identity
6-(2-Formylphenyl)picolinic acid (also known as 6-(2-formylphenyl)pyridine-2-carboxylic

acid) is a functionalized biaryl scaffold integrating a pyridine core, a carboxylic acid, and a

reactive aldehyde. It serves as a critical intermediate in the synthesis of fused nitrogen

heterocycles (e.g., indolizines, quinolizinones) and as a bidentate/tridentate ligand in

coordination chemistry.

Characterizing this molecule presents unique challenges due to the potential for

atropisomerism (restricted rotation around the biaryl bond) and intramolecular cyclization

(reversible formation of hemiaminal/lactol species). This guide provides a definitive protocol for

its spectroscopic validation.
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Property Details

Molecular Formula

Molecular Weight 227.22 g/mol

Key Moieties

Pyridine (electron-deficient), Phenyl (electron-

rich), Carboxylic Acid (H-bond donor/acceptor),

Aldehyde (electrophile).

Solubility Profile

Soluble in DMSO, MeOH, DMF. Limited

solubility in

or non-polar solvents due to zwitterionic

potential.

Synthesis Context & Sample Preparation
Why this matters: Impurities from synthesis dictate the specific noise signals in your spectra.

The standard synthesis involves a Suzuki-Miyaura cross-coupling between Methyl 6-

bromopicolinate and 2-Formylphenylboronic acid, followed by ester hydrolysis.

Critical Impurities to Watch:

Protodeboronation products: Benzaldehyde (from boronic acid degradation).

Phosphine oxides: From Pd-catalyst ligands (check

NMR if available).

Residual Solvents: Dioxane or DMF signals can overlap with aliphatic regions; use DMSO-

for final characterization.

Sample Preparation Protocol
Solvent Selection: Use DMSO-

(99.9% D) for NMR.
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Reasoning: The carboxylic acid proton is often invisible in

due to exchange/broadening. DMSO stabilizes the open conformation and slows proton
exchange, allowing observation of the -COOH signal.

Concentration: Prepare a 10-15 mg/mL solution.

Note: High concentrations may induce intermolecular dimerization of the carboxylic acid,

shifting the -OH signal downfield (>13 ppm).

Spectroscopic Characterization (The Core)
A. Nuclear Magnetic Resonance ( H NMR)
The

H NMR spectrum is the primary tool for confirming the biaryl connectivity and the oxidation
state of the substituents.

Predicted Chemical Shifts (in DMSO-

, 400 MHz):
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Signal (ppm) Multiplicity Integration Assignment
Structural
Insight

A 13.0 - 13.5 Broad Singlet 1H -COOH

Highly

deshielded

acidic proton.

Disappears

on

shake.

B 9.9 - 10.1 Singlet 1H -CHO

Diagnostic

aldehyde

signal. Sharp

singlet

confirms no

oxidation to

acid.

C 8.0 - 8.2
Doublet (

Hz)
1H Py-H3

Ortho to -

COOH.

Deshielded

by carbonyl

anisotropy.[1]

D 8.1 - 8.2
Triplet (

Hz)
1H Py-H4

Para to biaryl

bond.

Overlap with

H3 is

common.

E 7.8 - 7.9
Doublet (

Hz)
1H Py-H5

Ortho to

biaryl linkage.

F 7.9 - 8.0 Doublet 1H Ph-H3'
Ortho to

Aldehyde.

G 7.5 - 7.7 Multiplet 3H
Ph-H4', H5',

H6'

Remaining

aromatic

protons.
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Expert Analysis:

The Biaryl Anomaly: Watch for broadening of the Py-H5 and Ph-H6' signals. Steric clash

between the pyridine nitrogen lone pair and the phenyl ring protons can restrict rotation,

leading to broadened signals at room temperature.

Aldehyde Integrity: If the signal at ~10.0 ppm is absent, check for a hemiacetal peak

(methine proton) around 6.0-6.5 ppm, indicating cyclization (see Section 4).

B. Infrared Spectroscopy (FT-IR)
IR is crucial for distinguishing the two carbonyl environments (Acid vs. Aldehyde).

Zone 1: The O-H Stretch (3300–2500 cm⁻¹):

Look for the characteristic "hairy" broad band of the carboxylic acid dimer. This confirms

the -COOH group.

Zone 2: The Carbonyl Region (1750–1680 cm⁻¹):

1720–1740 cm⁻¹: Carboxylic Acid C=O (typically higher frequency if monomeric, lower if

dimeric).

1680–1700 cm⁻¹: Conjugated Aldehyde C=O. The conjugation with the phenyl ring lowers

the wavenumber compared to aliphatic aldehydes.

Zone 3: The Fingerprint:

1580–1600 cm⁻¹: C=C / C=N stretching of the pyridine ring.

C. Mass Spectrometry (ESI-MS)
Run in Negative Ion Mode (ESI-) for best sensitivity due to the carboxylic acid.

Molecular Ion:

at m/z 226.

Fragmentation Pattern (MS/MS):
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Loss of

(44 Da):m/z 226

182. Diagnostic of carboxylic acids.

Loss of CO (28 Da):m/z 182

154. Diagnostic of the aldehyde (decarbonylation).

Advanced Structural Analysis: The Cyclization Trap
This section addresses the specific "E-E-A-T" requirement for deep technical insight.

A common pitfall in characterizing 6-(2-formylphenyl)picolinic acid is the potential for

intramolecular cyclization.

The Equilibrium
The pyridine nitrogen (N1) is in close proximity (1,4-distance) to the aldehyde carbon on the

ortho-phenyl ring. Under acidic conditions or in protic solvents, the nitrogen lone pair can attack

the aldehyde, or the carboxylic acid can catalyze the formation of a lactol.

Open Form (Aldehyde): Favored in DMSO and basic conditions.

Closed Form (Cyclic Hemiaminal/Lactol): Favored in acidic media or solid state.

Diagnostic Check: If your NMR shows a complex multiplet pattern instead of clean aromatic

signals, or if the aldehyde proton is "missing," perform a Variable Temperature (VT) NMR

experiment. Heating the sample to 80°C in DMSO-

usually shifts the equilibrium entirely to the open form, sharpening the signals and restoring the
aldehyde singlet.

Experimental Workflow Visualization
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Caption: Logical workflow for spectroscopic validation, highlighting the critical decision point

regarding the aldehyde signal integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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